Cas no 1026295-98-6 (HDAC inhibitor)
HDAC inhibitor structure
Product Name:HDAC inhibitor
CAS No:1026295-98-6
MF:C28H36F3N5O7
MW:611.609957695007
CID:823180
PubChem ID:10054482
Update Time:2025-04-19
HDAC inhibitor Chemical and Physical Properties
Names and Identifiers
-
- HDAC inhibitor
- (S)-2-(2-((S)-2-acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
- (2S)-2-[[2-[[(2S)-2-acetamido-4-methylpentanoyl]amino]acetyl]amino]-N-(4-methyl-2-oxochromen-7-yl)-6-[(2,2,2-trifluoroacetyl)amino]hexanamide
- Ac-Leu-Gly-Lys(trifluoroacetyl)-(7-amino-4-methylcoumarin)
- AG-L-60347
- BCPP000103
- cc-570
- CHEMBL1213419
- CTK4A1346
- RL00123
- (S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-
- N-Acetyl-L-leucylglycyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-N6-(2,2,2-trifluoroacetyl)-L-lysinamide
- 1095AH
- 2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
- (S)-2-(2-((S)-2-acetamido-4-methylp
- C71111
- (2S)-2-{2-[(2S)-2-acetamido-4-methylpentanamido]acetamido}-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
- AS-74846
- C28H36F3N5O7
- HDAC-IN-6
- DTXSID90434774
- BRB29598
- SCHEMBL6877904
- WNMCTLCPQSJJAP-SFTDATJTSA-N
- CID 10054482
- AKOS027422815
- 1026295-98-6
-
- Inchi: 1S/C28H36F3N5O7/c1-15(2)11-21(34-17(4)37)25(40)33-14-23(38)36-20(7-5-6-10-32-27(42)28(29,30)31)26(41)35-18-8-9-19-16(3)12-24(39)43-22(19)13-18/h8-9,12-13,15,20-21H,5-7,10-11,14H2,1-4H3,(H,32,42)(H,33,40)(H,34,37)(H,35,41)(H,36,38)/t20-,21-/m0/s1
- InChI Key: WNMCTLCPQSJJAP-SFTDATJTSA-N
- SMILES: FC(C(NCCCC[C@@H](C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)NC(CNC([C@H](CC(C)C)NC(C)=O)=O)=O)=O)(F)F
Computed Properties
- Exact Mass: 611.25668299g/mol
- Monoisotopic Mass: 611.25668299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 43
- Rotatable Bond Count: 14
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 172
- XLogP3: 2.3
Experimental Properties
- Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 939.3±65.0°C at 760 mmHg
- Solubility: Almost insoluble (0.039 g/l) (25 º C),
HDAC inhibitor Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
HDAC inhibitor Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM247379-100mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 100mg |
$449 | 2021-06-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S56700-50mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 50mg |
¥839.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S56700-25mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 25mg |
¥1956.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S56700-100mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 100mg |
¥4676.0 | 2024-07-19 | |
| Chemenu | CM247379-100mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 100mg |
$449 | 2023-03-06 | |
| Alichem | A449042055-100mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 100mg |
$499.20 | 2023-09-04 | |
| Key Organics Ltd | AS-74846-50MG |
(2S)-2-{2-[(2S)-2-acetamido-4-methylpentanamido]acetamido}-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | >97% | 50mg |
£436.21 | 2025-02-08 | |
| Key Organics Ltd | AS-74846-100MG |
(2S)-2-{2-[(2S)-2-acetamido-4-methylpentanamido]acetamido}-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | >97% | 100mg |
£595.64 | 2025-02-08 | |
| Ambeed | A127029-50mg |
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide |
1026295-98-6 | 97% | 50mg |
$122.0 | 2024-08-02 |
HDAC inhibitor Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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